Superhydrophobic coating with a micro- and nano-sized MnO2/PDMS composite structure for passive anti-icing/active de-icing and photothermal applications†
Journal of Materials Chemistry C Pub Date: 2023-11-06 DOI: 10.1039/D3TC03149G
Abstract
The formation and accumulation of ice can induce serious economic damage. Eco-friendly anti-icing/de-icing surfaces have been developed to address these problems. Superhydrophobic photothermal coatings have received significant attention in recent years, but an anti-icing/de-icing coating which is robust and facile to prepare is highly desired. Herein, a fluorine-free MnO2/PDMS superhydrophobic coating was prepared using a facile spraying method. The excellent superhydrophobicity (water contact angle of 162.3°) and good self-cleaning properties were due to the surface microstructure of micron/nano-scale MnO2 with the “lotus leaf effect”, while the coating was able to maintain efficient photothermal properties over time, with excellent passive anti-icing and active de-icing properties. In terms of mechanical durability, it was subjected to severe tests (sandpaper abrasion, tape-peeling, sand-washing, sonic treatment) and maintained good robustness. Based on the photothermal properties of MnO2 and the superhydrophobicity of the coating, it could have multiple applications, such as personal thermal management, oil–water separation, and solar-steam generation. This study provides a potential anti-icing/de-icing coating for large-scale preparation and multiple practical applications.
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